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Compound of Interest

Compound Name: 2,6-Heptanediol

Cat. No.: B13894120 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous handling of

chemical compounds is a cornerstone of both safety and scientific integrity. This guide provides

essential, immediate safety and logistical information for the use of 2,6-Heptanediol, offering

procedural, step-by-step guidance to address specific operational questions. While a

comprehensive Safety Data Sheet (SDS) for 2,6-Heptanediol (CAS #5969-12-0) is not readily

available, this document synthesizes information from the SDS of analogous compounds, such

as 1,2-Heptanediol, and established general laboratory safety protocols to ensure a robust

framework for its handling and disposal.

Key Physical and Chemical Properties
A clear understanding of a compound's physical and chemical properties is fundamental to its

safe handling. The following table summarizes the key quantitative data for 2,6-Heptanediol.
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Property Value

Molecular Formula C₇H₁₆O₂

Molecular Weight 132.20 g/mol [1][2]

Density 0.945 g/cm³[3]

Boiling Point 233.2 °C at 760 mmHg[3]

Flash Point 119.6 °C[3]

LogP (Octanol-Water Partition Coefficient) 0.91830[3]

Note: Toxicity data for 2,6-Heptanediol is not readily available. A provisional peer-reviewed

toxicity values report for n-Heptane identified 2,6-Heptanediol as a metabolite.[4] General

precautions for handling potentially hazardous chemicals should be strictly followed.

Operational Plan: From Preparation to Disposal
A systematic approach to handling 2,6-Heptanediol is crucial to minimize risk and ensure a

safe laboratory environment.

Pre-Operational Checks & Personal Protective
Equipment (PPE)
Before commencing any work with 2,6-Heptanediol, a thorough pre-operational check is

mandatory. This includes ensuring that all necessary safety equipment is readily available and

in good working order.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to

protect against splashes. A face shield may be required for procedures with a higher risk of

splashing.[5]

Hand Protection: Wear protective gloves. While specific breakthrough times for 2,6-
Heptanediol are not available, nitrile or butyl rubber gloves are generally recommended for
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handling alcohols and diols. Gloves should be inspected before use and changed frequently,

especially if contamination is suspected.

Respiratory Protection: A vapor respirator should be used if working in a poorly ventilated

area or if aerosols or mists are generated.[5]

Skin and Body Protection: A laboratory coat or protective clothing should be worn to prevent

skin contact.[5] In cases of potential significant exposure, chemical-resistant aprons or suits

may be necessary. Protective boots may be required depending on the scale of the

operation.[5]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

the compound and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Avoid direct contact with skin, eyes, and clothing.[5]

Use non-sparking tools and equipment to prevent ignition, especially if the substance is

heated.

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible materials such as strong oxidizing agents.

Store away from heat, sparks, and open flames.

Spill Cleanup Procedure
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In the event of a spill, a prompt and appropriate response is crucial to mitigate any potential

hazards.

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation to disperse any vapors.

Don Appropriate PPE: Before attempting to clean up the spill, don the recommended

personal protective equipment.

Contain the Spill: For liquid spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the spill.[5]

Collect Absorbent Material: Carefully scoop the absorbed material into a suitable, labeled

container for disposal.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by washing

with soap and water.

Dispose of Waste: All contaminated materials, including absorbent materials and cleaning

supplies, should be disposed of as hazardous waste in accordance with local, state, and

federal regulations.

First Aid Measures
In case of accidental exposure, immediate first aid is critical.

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing. If the person feels unwell, seek medical attention.[5]

Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin area with

plenty of water. If skin irritation or a rash occurs, seek medical advice.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[5]

Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting. Seek medical attention if

you feel unwell.[5]
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A rescuer should wear appropriate personal protective equipment, such as rubber gloves and

air-tight goggles, when providing first aid.[5]

Disposal Plan
Proper disposal of 2,6-Heptanediol and its containers is an essential aspect of responsible

chemical management.

Chemical Disposal:

2,6-Heptanediol should be disposed of as chemical waste.

It may be possible to incinerate the chemical in a licensed facility equipped with an

afterburner and scrubber.[5]

Always consult and adhere to all federal, state, and local environmental regulations for

chemical disposal.[5]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as hazardous waste.

Decontaminated containers can then be disposed of in accordance with local regulations.

Safe Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 2,6-
Heptanediol.
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Caption: Workflow for the safe handling and disposal of 2,6-Heptanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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